Cas no 2227766-89-2 ((3S)-3-(3,5-dimethoxyphenyl)-3-hydroxypropanoic acid)

• Product Name: (3S)-3-(3,5-dimethoxyphenyl)-3-hydroxypropanoic acid
• CAS No: 2227766-89-2
• MF: C₁₁H₁₄O₅
• MW: 226.225863933563
• CID: 6435091
• PubChem ID: 93704281
• Update Time: 2025-10-28

(3S)-3-(3,5-dimethoxyphenyl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-(3,5-dimethoxyphenyl)-3-hydroxypropanoic acid
• EN300-1813234
• 2227766-89-2

• Inchi： 1S/C11H14O5/c1-15-8-3-7(4-9(5-8)16-2)10(12)6-11(13)14/h3-5,10,12H,6H2,1-2H3,(H,13,14)/t10-/m0/s1
• InChI Key： UIMYRHPTRCRZLK-JTQLQIEISA-N
• SMILES： O[C@@H](CC(=O)O)C1C=C(C=C(C=1)OC)OC

Computed Properties

• Exact Mass: 226.08412354g/mol
• Monoisotopic Mass: 226.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 76Ų

Additional information on (3S)-3-(3,5-dimethoxyphenyl)-3-hydroxypropanoic acid

Comprehensive Guide to (3S)-3-(3,5-dimethoxyphenyl)-3-hydroxypropanoic acid (CAS No. 2227766-89-2)

(3S)-3-(3,5-dimethoxyphenyl)-3-hydroxypropanoic acid (CAS No. 2227766-89-2) is a specialized organic compound with significant potential in pharmaceutical and biochemical research. This chiral molecule features a 3,5-dimethoxyphenyl group attached to a 3-hydroxypropanoic acid backbone, making it a valuable intermediate in drug discovery and synthesis. Researchers are increasingly interested in this compound due to its structural uniqueness and potential applications in enzyme inhibition and metabolic pathway modulation.

The compound's stereospecific (3S) configuration plays a crucial role in its biological activity, particularly in interactions with chiral receptors or enzymes. Recent studies suggest that derivatives of (3S)-3-(3,5-dimethoxyphenyl)-3-hydroxypropanoic acid may show promise in addressing current challenges in neurodegenerative disease research and anti-inflammatory therapies, topics that are currently trending in scientific communities and frequently searched in academic databases.

From a chemical perspective, the presence of both hydroxy and carboxylic acid functional groups in (3S)-3-(3,5-dimethoxyphenyl)-3-hydroxypropanoic acid (CAS 2227766-89-2) allows for diverse chemical modifications. This versatility makes it particularly valuable in medicinal chemistry, where researchers are constantly searching for novel scaffolds to develop more effective therapeutic agents. The dimethoxy substitution pattern on the phenyl ring is another structural feature that contributes to the compound's unique electronic properties and potential bioactivity.

In the current market landscape, there's growing demand for chiral building blocks like (3S)-3-(3,5-dimethoxyphenyl)-3-hydroxypropanoic acid as the pharmaceutical industry shifts toward more enantiomerically pure drugs. This trend aligns with increasing regulatory requirements and the scientific community's recognition of the importance of stereochemistry in drug efficacy and safety. Suppliers of this compound are seeing heightened interest from research institutions and pharmaceutical companies working on central nervous system targets and metabolic disorders.

The synthesis of (3S)-3-(3,5-dimethoxyphenyl)-3-hydroxypropanoic acid typically involves asymmetric synthesis techniques or resolution of racemic mixtures, processes that are currently the subject of optimization research to improve yields and sustainability. These methodological improvements are particularly relevant given the current industry focus on green chemistry principles and process intensification, topics that frequently appear in recent chemical literature and conference discussions.

Analytical characterization of 2227766-89-2 typically employs advanced techniques such as chiral HPLC, NMR spectroscopy, and mass spectrometry to confirm both the compound's identity and enantiomeric purity. These quality control measures are essential given the compound's potential use in pharmaceutical development, where regulatory agencies require rigorous characterization of all drug components and intermediates.

Looking toward future applications, researchers are exploring the potential of (3S)-3-(3,5-dimethoxyphenyl)-3-hydroxypropanoic acid derivatives in addressing emerging health challenges. The compound's structural features make it a candidate for development into selective enzyme inhibitors or receptor modulators, particularly for targets involved in age-related diseases and metabolic syndromes - areas receiving significant attention in current medical research and public health discussions.

From a commercial perspective, the availability of (3S)-3-(3,5-dimethoxyphenyl)-3-hydroxypropanoic acid (CAS 2227766-89-2) from specialized chemical suppliers has increased in recent years, reflecting its growing importance in research. However, researchers should verify the enantiomeric purity and analytical documentation when sourcing this compound, as these factors critically impact experimental reproducibility - a key concern in modern scientific practice and a frequent topic in research integrity discussions.

The stability and storage conditions of 2227766-89-2 are important practical considerations. Like many hydroxy acid compounds, it typically requires protection from moisture and may benefit from storage under inert atmosphere at controlled temperatures. These handling requirements align with current best practices in chemical management and laboratory safety, subjects that receive regular updates in professional chemical safety guidelines.

In conclusion, (3S)-3-(3,5-dimethoxyphenyl)-3-hydroxypropanoic acid represents an interesting case study in how chiral small molecules continue to play vital roles in advancing pharmaceutical science. Its combination of aromatic methoxy groups, hydroxy functionality, and carboxylic acid moiety in a specific stereochemical arrangement offers multiple vectors for chemical modification and biological activity optimization. As research into targeted therapies and precision medicine expands, compounds like this will likely remain important tools in the medicinal chemist's arsenal.